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Introduction

12-Hydroxystearic acid (12-HSA) is a saturated hydroxy fatty acid derived from the
hydrogenation of castor oil.[1][2] Its unique chemical structure, featuring a hydroxyl group on
the 12th carbon of the stearic acid backbone, imparts self-assembly and gelling properties,
making it a valuable excipient in a wide range of applications, including pharmaceuticals,
cosmetics, lubricants, and plastics.[1][3][4] In pharmaceutical formulations, 12-HSA is utilized
as a gelling agent, thickener, and as a component in controlled-release drug delivery systems.

[4]

Accurate and robust analytical characterization of 12-HSA is critical to ensure its identity, purity,
and performance in final products. This application note provides a comprehensive overview of
key analytical techniques for the characterization of 12-HSA, complete with detailed
experimental protocols and data presentation.

Chromatographic Techniques

Chromatographic methods are essential for separating 12-HSA from related substances and
for its quantification in various matrices.
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High-Performance Liquid Chromatography with
Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD is a powerful technique for the quantitative analysis of non-volatile compounds
like 12-HSA that lack a strong UV chromophore. The method is particularly useful for
determining the content of 12-HSA and related fatty acids, such as stearic acid, in complex
mixtures like hydrogenated castor oil.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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